2,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2,4-dimethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O5S/c1-23-13-5-7-16(15(10-13)24-2)25(21,22)19-12-4-6-14-11(9-12)3-8-17(20)18-14/h4-7,9-10,19H,3,8H2,1-2H3,(H,18,20)
• InChI Key: CYSCIDDGZZTTLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)CC3)OC
• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol

Description

This compound is a bromodomain inhibitor that has been used in the study of proteins TRIM24 (tripartite motif containing protein 24) and BRPF1 (bromodomain and PHD finger containing protein 1), which are involved in the epigenetic regulation of gene expression and have been implicated in human cancer. It has a linear formula of C16H20N2O5 and a molecular weight of 320.348.

Molecular Structure Analysis

The crystal structure of this compound complexed with TRIM24 PHD-bromodomain has been studied using X-ray diffraction. The resolution of the structure was 1.73 Å.

Physical And Chemical Properties Analysis

The compound has a linear formula of C16H20N2O5 and a molecular weight of 320.348. Other physical and chemical properties are not detailed in the available literature.

Mechanism of Action

The compound is a bromodomain inhibitor, specifically for the proteins TRIM24 and BRPF1. These proteins are involved in the epigenetic regulation of gene expression and have been implicated in human cancer. The compound’s inhibitory action could therefore have implications for cancer treatment.

Future Directions

Given the compound’s inhibitory action on proteins involved in gene expression and implicated in cancer, future research could explore its potential use in cancer treatment. Further studies could also aim to elucidate its synthesis, chemical reactions, and physical and chemical properties.